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Compound of Interest

Compound Name: 3,5-Pyridinedicarboxylic acid

Cat. No.: B030323

For researchers and professionals in drug development and materials science, understanding
the thermal properties of active pharmaceutical ingredients (APIs) and related organic
molecules is critical for formulation, processing, and stability assessment. Pyridinedicarboxylic
acids, a group of structural isomers, serve as important building blocks in the synthesis of
various pharmaceutical and coordination compounds. Their thermal behavior, particularly their
decomposition temperature, is a key parameter influencing their handling and application. This
guide provides a comparative thermal analysis of the six isomers of pyridinedicarboxylic acid,

supported by experimental data.

Thermal Properties Overview

The thermal stability of the pyridinedicarboxylic acid isomers was evaluated based on their
decomposition temperatures, which are often reported as melting points due to decomposition
occurring upon melting. The data reveals significant differences in thermal stability based on
the substitution pattern of the carboxyl groups on the pyridine ring.
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Melting/Decomposi
Isomer Name Systematic Name CAS Number tion Temperature
(°C)

2,3-
Quinolinic acid Pyridinedicarboxylic 89-00-9 188 - 190 (dec.)
acid

2,4-
Lutidinic acid Pyridinedicarboxylic 499-80-9 246 - 248 (dec.)

acid

2,5-
Isocinchomeronic acid  Pyridinedicarboxylic 100-26-5 242 - 247 (dec.)[1][2]
acid

2,6-
Dipicolinic acid Pyridinedicarboxylic 499-83-2 248 - 250 (dec.)
acid

3,4-
Cinchomeronic acid Pyridinedicarboxylic 490-11-9 262 (dec.)

acid

3,5-
Dinicotinic acid Pyridinedicarboxylic 499-81-0 >300]3]
acid

Note: "(dec.)" indicates that the substance decomposes at its melting point.

The data indicates that Dinicotinic acid (3,5-isomer) is the most thermally stable, with a
decomposition temperature exceeding 300°C. In contrast, Quinolinic acid (2,3-isomer) is the
least stable, decomposing at a much lower temperature range of 188-190°C. The proximity of
the two carboxylic acid groups in the 2,3-position likely contributes to this lower stability,
facilitating decarboxylation.

Experimental Workflow

© 2025 BenchChem. All rights reserved. 2/4 Tech Support


https://www.sigmaaldrich.com/JP/ja/product/aldrich/p63603
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6126630.htm
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB2181271.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b030323?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

The following diagram illustrates the general workflow for the comparative thermal analysis of
the pyridinedicarboxylic acid isomers.

Pyridinedicarboxylic Acid Isomers

2,3- (Quinoalinic) 2,4- (Lutidinic) 2,5- (Isocinchomeronic) 2,6- (Dipicolinic) 3,4- (Cinchomeronic) 3,5- (Dinicaotinic)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1.2,5-°1) 2 HILR B 98% | Sigma-Aldrich [sigmaaldrich.com]

2. 2,5-PYRIDINEDICARBOXYLIC ACID | 100-26-5 [chemicalbook.com]

3. 3,5-Pyridinedicarboxylic acid | 499-81-0 [chemicalbook.com]

 To cite this document: BenchChem. [A Comparative Guide to the Thermal Stability of
Pyridinedicarboxylic Acid Isomers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b030323#comparative-thermal-analysis-of-
pyridinedicarboxylic-acid-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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